Cas no 2137099-21-7 (2-(1s,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutylacetic acid)

• Product Name: 2-(1s,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutylacetic acid
• CAS No: 2137099-21-7
• MF: C₁₆H₂₁FO₂
• MW: 264.335148572922
• CID: 5869960
• PubChem ID: 165474278
• Update Time: 2024-01-10

2-(1s,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1s,3r)-3-fluoro-1-4-(2-methylpropyl)phenylcyclobutylacetic acid
• 2137099-21-7
• 2-[(1s,3r)-3-fluoro-1-[4-(2-methylpropyl)phenyl]cyclobutyl]acetic acid
• EN300-1129379

• Inchi： 1S/C16H21FO2/c1-11(2)7-12-3-5-13(6-4-12)16(10-15(18)19)8-14(17)9-16/h3-6,11,14H,7-10H2,1-2H3,(H,18,19)
• InChI Key： GROQNOFIDRRAKY-UHFFFAOYSA-N
• SMILES： FC1CC(C2C=CC(CC(C)C)=CC=2)(CC(=O)O)C1

Computed Properties

• Exact Mass: 264.15255807g/mol
• Monoisotopic Mass: 264.15255807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų